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Compound of Interest

Compound Name:
(R)-7-fluorochroman-4-amine

hydrochloride

Cat. No.: B581469 Get Quote

Disclaimer: Due to the limited availability of public-domain experimental data for (R)-7-
fluorochroman-4-amine hydrochloride, this guide provides a representative structural

elucidation based on data for the closely related analog, (R)-6-fluorochroman-4-amine, and

general principles of spectroscopic analysis for this class of compounds. The experimental

protocols and data presented herein are illustrative and intended for research and development

professionals in the pharmaceutical sciences.

Introduction
(R)-7-fluorochroman-4-amine hydrochloride is a chiral organic molecule with potential

applications in medicinal chemistry and drug development. Its structure, featuring a fluorinated

chroman backbone and a primary amine, makes it a valuable synthon for the synthesis of more

complex biologically active compounds. Accurate structural elucidation is paramount for

understanding its chemical properties, predicting its biological activity, and ensuring quality

control in its synthesis. This technical guide outlines the key analytical techniques and

experimental workflows for the comprehensive structural characterization of this compound.

Physicochemical Properties
A summary of the key physicochemical properties of the parent amine is presented in Table 1.

These values are critical for understanding the compound's behavior in various experimental

and biological systems.
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Table 1: Physicochemical Properties of (R)-7-fluorochroman-4-amine

Property Value

Molecular Formula C₉H₁₀FNO

Molecular Weight 167.18 g/mol

LogP (calculated) 1.85

Topological Polar Surface Area (TPSA) 38.3 Å²

Hydrogen Bond Donors 1

Hydrogen Bond Acceptors 2

Rotatable Bonds 1

Synthesis and Stereochemistry
The synthesis of (R)-7-fluorochroman-4-amine hydrochloride typically starts from a

substituted phenol and proceeds through a multi-step sequence to construct the chroman ring

system and introduce the chiral amine functionality.
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To cite this document: BenchChem. [Technical Guide: Structural Elucidation of (R)-7-
fluorochroman-4-amine Hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b581469#r-7-fluorochroman-4-amine-hydrochloride-
structural-elucidation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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